2-(Azidomethyl)-4-(2-methylpropyl)morpholine

• IUPAC Name: 2-(azidomethyl)-4-(2-methylpropyl)morpholine
• InChI: InChI=1S/C9H18N4O/c1-8(2)6-13-3-4-14-9(7-13)5-11-12-10/h8-9H,3-7H2,1-2H3
• InChI Key: XVWVCOFXLLYADM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CCOC(C1)CN=[N+]=[N-]
• Molecular Formula: C9H18N4O
• Molecular Weight: 198.27 g/mol

Description

2-(Azidomethyl)-4-(2-methylpropyl)morpholine, also known as AZM, is an organic compound used in a variety of scientific research applications. It is a colorless and odorless liquid with a low boiling point, making it ideal for use in laboratory experiments. AZM is a versatile compound that has been used in a range of applications, including synthesis, drug delivery, and as a reagent in biochemical reactions.

Scientific Research Applications

Reaction and Synthetic Applications

• Synthesis of Morpholine Derivatives : The reaction of ethyl azidoformate with morpholines has been studied, leading to rapid formation of morpholinium azide and other derivatives in good yields. This reaction demonstrates the potential of morpholines in synthetic organic chemistry for generating various functionalized compounds (Tsuchida et al., 1980).
• Novel Synthesis Techniques : Research into the synthesis of cis-3,5-disubstituted morpholine derivatives through diastereoselective transformations indicates innovative pathways for creating structurally complex morpholines, showcasing their versatility in drug development and materials science (D’hooghe et al., 2006).

Physicochemical and Material Science Applications

• Ionic Liquids : Morpholinium ionic liquids have been synthesized, examining their physicochemical properties, cytotoxicity, and biodegradability. These studies highlight the potential use of morpholine derivatives in green chemistry and industrial applications, offering moderate to low toxicity and potential as biomass solvents (Pernak et al., 2011).
• Photophysical Evaluation : The synthesis and evaluation of 2-methoxy- and 2-morpholino pyridine compounds have been conducted, revealing their high emissive fluorophores in solution and solid state. This suggests their application in creating new materials for optical and electronic devices (Hagimori et al., 2019).

Biological and Pharmacological Research

• Neurokinin-1 Receptor Antagonists : Research into morpholine derivatives has led to the development of potent, orally active neurokinin-1 receptor antagonists, indicating their therapeutic potential in treating pain, depression, and emesis. These studies emphasize the importance of morpholine scaffolds in medicinal chemistry and drug design (Harrison et al., 2001).